Cas no 1086379-78-3 (1-[4-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid)

• Product Name: 1-[4-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid
• CAS No: 1086379-78-3
• MF: C₁₂H₁₁F₃O₂
• MW: 244.209754228592
• MDL: MFCD10703525
• CID: 859216
• PubChem ID: 28875485
• Update Time: 2025-09-19

1-[4-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[4-(Trifluoromethyl)phenyl]-cyclobutanecarboxylic acid
• 1-[4-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid
• 1-[4-(Trifluoromethyl)phenyl]cyclobutanecarboxylic acid
• SY112699
• 1-(4-(TRIFLUOROMETHYL)PHENYL)CYCLOBUTANECARBOXYLIC ACID
• TS-01429
• AB90977
• DTXSID30651746
• 1-[4-(Trifluoromethyl)phenyl]-cyclobutanecarboxylicacid
• AKOS023128968
• MFCD10703525
• EN300-252914
• IHSVFVVESPSFCD-UHFFFAOYSA-N
• 1086379-78-3
• 1-(4-(Trifluoromethyl)phenyl)cyclobutane-1-carboxylic acid
• Z2471262547
• 1-(4-Trifluoromethylphenyl)-1-carboxy-cyclobutane
• CS-0440570
• SCHEMBL16868072
• 1-[4-(Trifluoromethyl)phenyl]cyclobutanecarboxylic acid
• DB-226061

• MDL： MFCD10703525
• Inchi： 1S/C12H11F3O2/c13-12(14,15)9-4-2-8(3-5-9)11(10(16)17)6-1-7-11/h2-5H,1,6-7H2,(H,16,17)
• InChI Key： IHSVFVVESPSFCD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1(C(=O)O)CCC1)(F)F

Computed Properties

• Exact Mass: 244.07111408g/mol
• Monoisotopic Mass: 244.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-[4-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid

Comprehensive Overview of 1-[4-(Trifluoromethyl)phenyl]cyclobutane-1-carboxylic Acid (CAS No. 1086379-78-3)

1-[4-(Trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid (CAS No. 1086379-78-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclobutane ring and trifluoromethylphenyl moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines the rigidity of the cyclobutane core with the electron-withdrawing properties of the trifluoromethyl group, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 1-[4-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential applications in kinase inhibitors, anti-inflammatory agents, and crop protection chemicals. The compound's CAS No. 1086379-78-3 is frequently searched in academic databases and patent filings, reflecting its growing relevance in medicinal chemistry and agrochemical innovation.

One of the key advantages of 1-[4-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid lies in its synthetic flexibility. The carboxylic acid functional group allows for straightforward derivatization, enabling the creation of esters, amides, and other derivatives. This adaptability aligns with current trends in fragment-based drug design (FBDD), where small, rigid scaffolds like cyclobutanes are used to optimize molecular interactions. Additionally, the trifluoromethyl group's lipophilicity improves membrane permeability, a critical factor in CNS drug development.

From an industrial perspective, CAS No. 1086379-78-3 is often discussed in the context of green chemistry and sustainable synthesis. Modern protocols emphasize catalytic methods to reduce waste and energy consumption during its production. Environmental concerns have also driven interest in biodegradable fluorochemicals, positioning this compound as a candidate for eco-friendly alternatives in pesticide formulations and pharmaceutical excipients.

The compound's thermal and chemical stability further expands its utility in high-performance materials. For instance, its incorporation into polymeric coatings or liquid crystal displays (LCDs) has been explored due to the trifluoromethyl group's ability to modulate electronic properties. Such applications resonate with the booming electronics industry, where fluorinated aromatic compounds are prized for their dielectric characteristics.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize 1-[4-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid. Purity thresholds (>98%) are critical for regulatory compliance, especially in GMP manufacturing. Recent advancements in process analytical technology (PAT) have streamlined quality control, addressing common queries about batch-to-batch consistency and impurity profiling.

In summary, 1-[4-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid (CAS No. 1086379-78-3) exemplifies the intersection of structural ingenuity and practical utility. Its role in drug discovery, sustainable chemistry, and advanced materials underscores its multidisciplinary appeal. As research continues to uncover novel applications, this compound is poised to remain a focal point in industrial and academic circles alike.